Cas no 119118-95-5 (N-Benzoyl-N'-(2-cyanophenyl)thiourea)

N-Benzoyl-N'-(2-cyanophenyl)thiourea is a thiourea derivative characterized by its benzoyl and 2-cyanophenyl substituents, which confer unique reactivity and coordination properties. This compound is of interest in synthetic and coordination chemistry due to its ability to act as a versatile ligand, forming stable complexes with transition metals. The presence of both electron-withdrawing (cyano) and electron-donating (benzoyl) groups enhances its utility in selective organic transformations. Its structural features also make it a potential intermediate in the synthesis of heterocyclic compounds, particularly those with pharmacological relevance. The product is typically a solid with defined melting characteristics, ensuring consistent performance in research and industrial applications.

N-Benzoyl-N'-(2-cyanophenyl)thiourea structure

119118-95-5 structure

Product Name:N-Benzoyl-N'-(2-cyanophenyl)thiourea

CAS No:119118-95-5

MF:C₁₅H₁₁N₃OS

MW:281.332341432571

CID:1211186

PubChem ID:909209

Update Time:2025-10-29

N-Benzoyl-N'-(2-cyanophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-[[(2-cyanophenyl)amino]thioxomethyl]-
- AKOS003422912
- N-benzoyl-N'-(2-cyanophenyl)thiourea
- 119118-95-5
- MFCD01962931
- SCHEMBL1622164
- NCONWYDEBPOTIO-UHFFFAOYSA-N
- N-(2-Cyanophenylcarbamothioyl)benzamide
- 10P-913
- 1-benzoyl-3-(2-cyanophenyl)thiourea
- N-[(2-cyanophenyl)carbamothioyl]benzamide
- N-Benzoyl-N'-(2-cyanophenyl)thiourea
- Inchi： 1S/C15H11N3OS/c16-10-12-8-4-5-9-13(12)17-15(20)18-14(19)11-6-2-1-3-7-11/h1-9H,(H2,17,18,19,20)
- InChI Key： NCONWYDEBPOTIO-UHFFFAOYSA-N
- SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1C#N

Computed Properties

Exact Mass: 281.06228316g/mol
Monoisotopic Mass: 281.06228316g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 97Å²

N-Benzoyl-N'-(2-cyanophenyl)thiourea Pricemore >>

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TRC	N172620-0.5mg	N-Benzoyl-N'-(2-cyanophenyl)thiourea	119118-95-5		0.5mg	$ 50.00	2022-06-03
TRC	N172620-1mg	N-Benzoyl-N'-(2-cyanophenyl)thiourea	119118-95-5		1mg	$ 80.00	2022-06-03
TRC	N172620-2.5mg	N-Benzoyl-N'-(2-cyanophenyl)thiourea	119118-95-5		2.5mg	$ 155.00	2022-06-03
A2B Chem LLC	AI69596-1mg	1-benzoyl-3-(2-cyanophenyl)thiourea	119118-95-5	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI69596-5mg	1-benzoyl-3-(2-cyanophenyl)thiourea	119118-95-5	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI69596-10mg	1-benzoyl-3-(2-cyanophenyl)thiourea	119118-95-5	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI69596-500mg	1-benzoyl-3-(2-cyanophenyl)thiourea	119118-95-5	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI69596-1g	1-benzoyl-3-(2-cyanophenyl)thiourea	119118-95-5	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI69596-5g	1-benzoyl-3-(2-cyanophenyl)thiourea	119118-95-5	>90%	5g	$4744.00	2024-04-20
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